Cas no 3068-88-0 (β-Butyrolactone)

• Product Name: β-Butyrolactone
• CAS No: 3068-88-0
• Molecular Formula: C₄H₆O₂
• Molecular Weight: 86.08924
• MDL: MFCD00005170
• CID: 308128
• PubChem ID: 87563870

β-Butyrolactone Properties

Names and Identifiers

• 4-Methyloxetan-2-one
• 3-HYDROXYBUTYRIC ACID BETA-LACTONE
• 3-BUTANOLIDE
• BETA-BUTYROLACTONE
• BETA-METHYLPROPIOLACTONE
• (+/-)-B-BUTYROLACTONE
• (R,S)-4-Methyl-oxetan-2-one
• 2-Oxetanone, 4-methyl-
• β-Butyrolactone
• &beta
• 4-Methyl-2-oxetanone
• Nonanoic acid,3-butyl
• β-Methylpropiolactone
• β-Methyl-β-propiolactone
• 3-Hydroxybutyric acid lactone
• .beta.-Butyrolactone
• .beta.-Butyrolakton
• (+/-)-.BETA.-METHYLPROPIOLACTONE
• UNII-8BB68V31MT
• Q27155863
• CS-0377913
• BETABUTYROLACTONE
• racemic beta-butyrolactone
• 3-Hydroxybutyric acid, .beta.-lactone
• C19201
• Hydroxybutyric acid lactone
• beta -butyrolactone
• NS00022032
• NCGC00258805-01
• B0901
• RAC-.BETA.-BUTYROLACTONE
• 36536-46-6
• beta-Butyrolactone, analytical standard
• SY310635
• beta-Butyrolactone, 98%
• MFCD12827426
• AT19323
• NCGC00091733-02
• 3068-88-0
• NCGC00091733-01
• NS00089056
• Butanoic acid, 3-hydroxy-, beta-lactone
• (+/-)-.BETA.-BUTYROLACTONE
• 3-Hydroxybutanoic acid, beta-lactone
• SY051647
• EN300-6940117
• Tox21_201253
• AKOS015955924
• CAS-3068-88-0
• (R)-4-Methyloxetan-2-one
• Tox21_302988
• beta-Methyl-beta-propiolactone
• EINECS 253-093-7
• beta-Butyrolakton [Czech]
• 3-Hydroxybutanoic acid, .beta.-lactone
• 2-Oxetanone, 4-methyl-, (S)-
• CHEBI:82296
• DL-.beta.-Butyrolactone
• FT-0622894
• (1)-4-Methyloxetan-2-one
• EINECS 221-330-3
• DTXCID50223
• beta-Butyrolakton
• DTXSID1020223
• CCRIS 111
• BETA-BUTYROLACTONE [IARC]
• J-018058
• CHEMBL1361205
• NCGC00256595-01
• MFCD00005170
• 8BB68V31MT
• betaButyrolakton
• 3Hydroxybutyric acid lactone
• 2Oxetanone, 4methyl, (+/)
• 4Methyl2oxetanone
• 2Oxetanone, 4methyl
• DB-243105
• (4R)-4-methyloxetan-2-one
• betaMethylpropiolactone
• DL-3-HYDROXYBUTYRIC ACID BETA-LACTONE
• DL-3-HYDROXYBUTANOIC ACID BETA-LACTONE
• betaMethylbetapropiolactone
• DL-3-BUTYROLACTONE
• (+-)-BETA-METHYLPROPIOLACTONE
• DL-HYDROXYBUTYRIC ACID LACTONE
• DL-BETA-METHYLPROPIOLACTONE
• Butyric acid, 3hydroxy, betalactone
• (.+-.)-BETA-METHYLPROPIOLACTONE
• 3-Hydroxybutyric acid, beta-lactone
• (+/-)-4-METHYL-2-OXETANONE
• BUTYRIC ACID, 3-HYDROXY-, BETA-LACTONE
• b-Butyrolactone
• 4Methyloxetan2one
• (+-)-BETA-BUTYROLACTONE
• (.+-.)-BETA-BUTYROLACTONE
• (RS)-BETA-BUTYROLACTONE
• 2-OXETANONE, 4-METHYL-, (+/-)
• DL-4-METHYL-2-OXETANONE
• DL-3-HYDROXYBUTYRIC ACID LACTONE
• DL-BETA-METHYL-BETA-PROPIOLACTONE
• Butanoic acid, 3hydroxy, betalactone
• 3Hydroxybutanoic acid, betalactone
• (+/-)-BETA-METHYLPROPIOLACTONE
• (+/-)-BETA-BUTYROLACTONE
• BETA-BUTYROLACTONE (IARC)
• rac-beta-butyrolactone

• MDL： MFCD00005170
• InChIKey： GSCLMSFRWBPUSK-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
• SMILES： CC1CC(=O)O1

Computed Properties

• Exact Mass: 86.03680
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 86.037
• Heavy Atom Count: 6
• Complexity: 77.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 0.32180
• PSA: 26.30000
• Refractive Index: n20/D 1.411(lit.)
• Boiling Point: 71-73 °C/29 mmHg(lit.)
• Melting Point: −43.5 °C (lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents. Flammable.
• Solubility: Not available
• Density: 1.056 g/mL at 25 °C(lit.)

Related Categories

• Material Chemicals High Polymer Materials